Cas no 2757927-81-2 ((1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757927-81-2
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 5805689
• PubChem ID: 151273219
• Update Time: 2025-06-12

(1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757927-81-2
• EN300-37152840
• (1-ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate
• (1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H21NO3S/c1-3-15-9-8-13(10-15)11-18-19(16,17)14-6-4-12(2)5-7-14/h4-7,13H,3,8-11H2,1-2H3
• InChI Key： NWUQJFWZUFSZAQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CN(CC)CC1

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Additional information on (1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of (1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757927-81-2)

In recent years, the compound (1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757927-81-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonate derivative, characterized by its unique pyrrolidine and tosylate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates and prodrugs. The compound's structural features make it a valuable intermediate in the synthesis of biologically active molecules, and recent studies have explored its utility in targeted drug delivery and enzyme inhibition.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the role of (1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate as a key intermediate in the synthesis of kinase inhibitors. The researchers demonstrated that the compound's tosylate group facilitates efficient nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This versatility has been leveraged to develop a library of kinase inhibitors with improved selectivity and potency against cancer-related targets. The study highlighted the compound's potential in accelerating the discovery of next-generation anticancer agents.

Another notable advancement was reported in a 2024 paper in *Bioorganic & Medicinal Chemistry Letters*, which explored the prodrug potential of (1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate. The researchers designed a series of prodrugs by conjugating the sulfonate moiety with bioactive molecules, such as antiviral and anti-inflammatory agents. The results indicated that the prodrugs exhibited enhanced bioavailability and targeted release profiles, underscoring the compound's utility in improving drug delivery systems. This approach could address challenges related to poor solubility and rapid metabolism of existing therapeutics.

In addition to its applications in drug development, (1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate has been investigated for its role in chemical biology tools. A 2023 study in *ACS Chemical Biology* utilized the compound as a scaffold for designing activity-based probes (ABPs) to study enzyme dynamics in live cells. The probes, derived from the sulfonate intermediate, enabled real-time monitoring of protease activity, providing insights into disease mechanisms and potential therapeutic targets. This innovative use of the compound highlights its versatility beyond traditional medicinal chemistry applications.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of (1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its production. A 2024 review in *Organic Process Research & Development* summarized advancements in catalytic methods and solvent-free reactions, which could pave the way for more sustainable manufacturing processes. These innovations are critical for ensuring the compound's widespread adoption in pharmaceutical and biotechnology industries.

In conclusion, (1-Ethylpyrrolidin-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757927-81-2) represents a multifaceted tool in modern chemical biology and drug discovery. Its applications span from kinase inhibitor development to prodrug design and chemical probes, demonstrating its broad utility. Future research should focus on further elucidating its mechanistic roles and expanding its therapeutic potential. As the field progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine.